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Abstract
AOH1160 is a first-in-class small molecule inhibitor of Proliferating Cell Nuclear Antigen

(PCNA), a key protein in DNA replication and repair. This document provides a detailed

technical overview of the mechanism by which AOH1160 impacts cell cycle progression, with a

focus on its potential as a cancer therapeutic. It includes a summary of quantitative data,

detailed experimental protocols for key assays, and visualizations of the underlying molecular

pathways and experimental workflows.

Introduction
Proliferating Cell Nuclear Antigen (PCNA) is a critical component of the DNA replication and

repair machinery in eukaryotic cells. Its ring-like structure encircles DNA, acting as a sliding

clamp and a docking platform for a multitude of proteins involved in these essential processes.

Due to its central role in cell proliferation, PCNA is an attractive target for anticancer therapies.

AOH1160 has emerged as a potent and selective inhibitor of a cancer-associated isoform of

PCNA (caPCNA), demonstrating significant preclinical activity against a broad range of cancer

cell types while exhibiting minimal toxicity to non-malignant cells.[1][2][3] This guide delves into

the core mechanism of AOH1160's action: the disruption of cell cycle progression.
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AOH1160 selectively targets a specific surface pocket on PCNA, which is structurally altered in

its cancer-associated isoform.[1][2] This interaction does not block the binding of all PCNA

partners but rather alters the dynamics of these interactions.[1] The primary consequences of

AOH1160's binding to PCNA are the interference with DNA replication and the inhibition of

homologous recombination (HR)-mediated DNA repair.[1][2][3]

The disruption of these fundamental processes leads to an accumulation of DNA damage and

the induction of replication stress.[1] This, in turn, activates cell cycle checkpoints, leading to

cell cycle arrest, and ultimately, apoptosis in cancer cells.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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